Methyl 4-(2-methoxyethyl)-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate
Description
Methyl 4-(2-methoxyethyl)-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.292. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(2-methoxyethyl)-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(2-methoxyethyl)-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Structure and Properties
Methyl 4-(2-methoxyethyl)-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate is a benzazepine derivative, a class of compounds known for their complex chemical structures and diverse chemical reactions. Guerrero et al. (2014) studied related benzazepine derivatives, focusing on their hydrogen-bonded assembly and structural properties, highlighting the intricate molecular interactions and structural versatility of this class of compounds (Guerrero, Sanabria, Palma, Cobo, & Glidewell, 2014).
Synthetic Transformations
Voskressensky et al. (2013) demonstrated that tetrahydro-1,4-benzoxazepines, closely related to the compound , can be cleaved under the action of activated alkynes. This study provides insights into the reactivity of benzoxazepines and their potential for diverse synthetic applications (Voskressensky, Akbulatov, Borisova, Kulikova, Listratova, Sorokina, & Varlamov, 2013).
Ring Expansion and Rearrangement
Bullock et al. (1972) explored the ring expansion of a related compound, leading to the synthesis of derivatives that undergo acid-catalyzed ring contraction. Such studies are crucial for understanding the ring dynamics in benzazepine derivatives (Bullock, Carter, Gregory, & Shields, 1972).
Applications in Drug Synthesis
Ikemoto et al. (2005) developed a method for synthesizing a benzazepine-based CCR5 antagonist, demonstrating the potential of benzazepine derivatives in drug development, particularly in the area of receptor antagonists (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).
Novel Synthetic Approaches
The synthesis of benzazepines, including analogs of Methyl 4-(2-methoxyethyl)-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate, often involves innovative synthetic approaches. For instance, Bremner et al. (1984) developed methods for the synthesis of 5-aryl-1,4-benzoxazepine derivatives, showcasing the versatility and adaptability of these compounds in synthetic chemistry (Bremner, Browne, & Gunawardana, 1984).
properties
IUPAC Name |
methyl 4-(2-methoxyethyl)-3-oxo-5H-1,4-benzoxazepine-7-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO5/c1-18-6-5-15-8-11-7-10(14(17)19-2)3-4-12(11)20-9-13(15)16/h3-4,7H,5-6,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CPDKBNLCAAMEAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1CC2=C(C=CC(=C2)C(=O)OC)OCC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(2-methoxyethyl)-3-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine-7-carboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((8-ethyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-fluorophenyl)acetamide](/img/structure/B2380501.png)
![1-([1]benzofuro[3,2-d]pyrimidin-4-yl)-N-(cyclopropylmethyl)piperidine-4-carboxamide](/img/structure/B2380503.png)
![1-(4-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}phenyl)-1-ethanone](/img/structure/B2380512.png)
![2-cyclohexyl-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)acetamide](/img/structure/B2380515.png)
![N-(3-cyano-5-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-4-fluorobenzamide](/img/structure/B2380516.png)
![5-(3,4-dimethylphenyl)-1-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-1,6a-dihydropyrrolo[3,4-d][1,2,3]triazole-4,6(3aH,5H)-dione](/img/structure/B2380520.png)
![[6-(4-Fluorophenyl)-3-methylimidazo[2,1-b][1,3]thiazol-2-yl]-pyrrolidin-1-ylmethanone](/img/structure/B2380522.png)